Cas no 1497111-16-6 (1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol)

• Product Name: 1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol
• CAS No: 1497111-16-6
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6316206
• PubChem ID: 82400290
• Update Time: 2025-05-23

1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol
• EN300-1743929
• 1497111-16-6

• Inchi： 1S/C11H17NO2/c1-8-3-4-9(6-10(13)7-12)11(5-8)14-2/h3-5,10,13H,6-7,12H2,1-2H3
• InChI Key： TUGAUEMTIBFBPN-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol

1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol

The compound 1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol (CAS No. 1497111-16-6) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure, characterized by an amino group (-NH₂) attached to a propanol backbone and a substituted phenyl ring, makes it a valuable intermediate in organic synthesis. Recent advancements in synthetic chemistry have further enhanced its utility, particularly in the development of bioactive compounds and advanced materials.

Structural Analysis and Synthesis

The molecular structure of 1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol is defined by its amino group at position 1, a hydroxyl group (-OH) at position 2 of the propanol chain, and a substituted phenyl ring at position 3. The phenyl ring is further substituted with a methoxy group (-OCH₃) at position 2 and a methyl group (-CH₃) at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity.

Recent studies have focused on optimizing the synthesis of this compound through efficient catalytic processes. For instance, researchers have employed transition metal catalysts to achieve high yields and selectivity in the formation of the amino-propanol backbone. These methods not only reduce production costs but also minimize environmental impact, aligning with current green chemistry principles.

Biological Activity and Applications

1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol has demonstrated significant biological activity in various assays. It has been identified as a potential lead compound in drug discovery programs targeting neurodegenerative diseases, such as Alzheimer's disease. Recent research highlights its ability to modulate key enzymes involved in amyloid-beta production, suggesting its potential as a therapeutic agent.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemicals. Studies indicate that it can act as an effective plant growth regulator, enhancing stress tolerance in crops under adverse environmental conditions. This dual functionality underscores its importance as a multi-purpose chemical intermediate.

Materials Science Applications

The compound's unique structure also lends itself to applications in materials science. Researchers have explored its use as a building block for polymeric materials with tailored properties. For example, incorporating 1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol into polymer networks has resulted in materials with improved mechanical strength and thermal stability.

Recent advancements in click chemistry have further expanded its utility in materials synthesis. By leveraging its amino group for cross-linking reactions, scientists have developed novel hydrogels with applications in tissue engineering and drug delivery systems.

Environmental Considerations and Sustainability

In line with global efforts to promote sustainability, there has been growing interest in the eco-friendly synthesis and application of 1-amino-3-(2-methoxy-4-methylphenyl)propan-2-ol. Researchers are exploring the use of renewable feedstocks and enzymatic catalysis to produce this compound more sustainably.

Moreover, studies on its environmental fate and toxicity are ongoing to ensure its safe use in various applications. Preliminary results suggest that it degrades efficiently under aerobic conditions, minimizing its ecological footprint.

Future Prospects

The future of 1-amino-3-(2-methoxy-4-methylphenyl)propan-2 ol looks promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and biotechnology. Its ability to serve as a versatile building block makes it an invaluable asset for chemists seeking innovative solutions across diverse industries.